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Compound of Interest

Compound Name: Chlorodifluoroacetamide

Cat. No.: B1581516 Get Quote

Welcome to the technical support guide for chlorodifluoroacetamide (CAS No. 354-28-9).

This document provides researchers, scientists, and drug development professionals with

essential information, troubleshooting guides, and frequently asked questions (FAQs) for the

safe handling and optimal storage of this compound. Our goal is to combine established safety

protocols with practical, field-proven insights to ensure both the integrity of your experiments

and the safety of your laboratory personnel.

Section 1: Compound Identification and Hazard
Summary
Chlorodifluoroacetamide is a chemical compound with the molecular formula C₂H₂ClF₂NO.[1]

[2] It is classified as a hazardous substance, primarily causing skin and eye irritation.[1][3][4]

Understanding its properties is the first step toward safe handling.

Key Chemical Properties:

Property Value Source

Molecular Weight 129.49 g/mol [1][2]

Appearance White crystalline solid/powder

CAS Number 354-28-9 [1][3]
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GHS Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense
Proper PPE is non-negotiable when handling chlorodifluoroacetamide. The causality is clear:

direct contact can lead to skin and eye irritation, and inhalation of the dust can irritate the

respiratory tract.[1][3]

Core PPE Requirements:

Hand Protection: Wear chemically compatible gloves. Always inspect gloves for tears or

punctures before use.[4]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[5]

[6] If there is a splash risk, a face shield is recommended.[6]

Body Protection: A standard lab coat or long-sleeved clothing is required to prevent skin

contact.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, such as in a

chemical fume hood, respiratory protection is not typically required.[4] However, if dust is

generated and ventilation is inadequate, a NIOSH-approved respirator should be used.[5]

Logical Workflow for Donning and Doffing PPE
To prevent cross-contamination, it is crucial to follow a systematic procedure for putting on and

taking off your PPE.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Lab Coat 2. Safety Goggles/
Face Shield 3. Gloves

1. Gloves (Contaminated) 2. Lab Coat 3. Safety Goggles/
Face Shield

Click to download full resolution via product page

Caption: Sequential process for donning and doffing PPE to minimize exposure.

Section 3: Storage and Handling - Maintaining
Compound Integrity
Proper storage is essential not only for safety but also for ensuring the stability and efficacy of

chlorodifluoroacetamide in your experiments.

Q: What are the ideal storage conditions for chlorodifluoroacetamide?

A: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3][5]

[7] This prevents moisture absorption and potential degradation. The storage area should be

secure and accessible only to authorized personnel.

Q: Are there any materials or chemicals that chlorodifluoroacetamide should not be stored

with?

A: Yes. Avoid storing it with strong oxidizing agents, acids, and bases.[8] Incompatible materials

can lead to hazardous reactions. It is crucial to segregate chemicals in your storage area

according to their compatibility.

Q: I've noticed the powder seems clumpy. Is it still usable?
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A: Clumping may indicate moisture absorption. While the compound might still be usable for

some applications, this is a sign of improper storage. It is best to use a fresh, dry sample for

sensitive experiments to ensure accurate concentrations and reactivity. Always handle the

compound in a fume hood to avoid inhaling any dust.

Section 4: Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments.

Issue 1: Accidental Spill

Q: I've spilled a small amount of chlorodifluoroacetamide powder in the lab. What should I

do?

A: For a small spill, follow these steps:

Alert Colleagues: Inform others in the immediate area of the spill.[9]

Ensure Proper PPE: If not already wearing it, put on your lab coat, gloves, and safety

goggles.[9]

Contain the Spill: Avoid creating dust.[7] Gently cover the spill with an inert absorbent

material like sand or vermiculite.[9]

Clean-Up: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal.[4][7]

Decontaminate the Area: Wipe the spill area with soap and water, and then dry it thoroughly.

[9]

Dispose of Waste: All contaminated materials, including gloves and absorbent, must be

disposed of as hazardous waste according to your institution's and local regulations.[3][4]

Decision Tree for Spill Response
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Spill Occurs

Is the spill small and manageable?

Are you trained and have the
correct PPE and spill kit?

Yes

Evacuate the area.
Alert others.

Call emergency services (911).

No

Follow Small Spill Cleanup Protocol

Yes No

Report the incident to your supervisor.

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.

Issue 2: Accidental Exposure

Q: What is the first aid procedure for skin or eye contact?

A: Immediate action is critical to mitigate irritation.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[3][4] Remove any contaminated clothing. If skin irritation persists, seek medical

attention.[3][4]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[3][4] Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3][4]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If

symptoms like respiratory irritation occur, seek medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and then have the person

drink plenty of water. Seek immediate medical attention.[4]

Section 5: Disposal of Unused Material
Q: How should I dispose of expired or unused chlorodifluoroacetamide?

A: Chlorodifluoroacetamide and its containers must be treated as hazardous waste.[4]

Do not dispose of it in the regular trash or pour it down the drain.

Place the material in a clearly labeled, sealed container.

Follow your institution's and local regulations for hazardous waste disposal. This typically

involves contacting your Environmental Health and Safety (EHS) office for collection.[3][4]

Section 6: Frequently Asked Questions (FAQs)
Q1: Can I handle chlorodifluoroacetamide on an open lab bench? A1: No. It is strongly

recommended to handle this compound within a certified chemical fume hood. This provides

necessary ventilation to prevent inhalation of any airborne dust particles.

Q2: What should I do if the container is damaged upon arrival? A2: If you receive a damaged

container, do not open it. Isolate the package in a fume hood and contact your supplier for

instructions. Also, notify your institution's EHS office.

Q3: Is chlorodifluoroacetamide flammable? A3: Safety data sheets indicate that thermal

decomposition can lead to the release of irritating gases and vapors, but it is not classified as a

flammable solid.[4] However, as a general precaution, it should be kept away from open flames

and high heat sources.
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Q4: How do I decontaminate glassware that has been in contact with

chlorodifluoroacetamide? A4: Rinse the glassware thoroughly with a suitable solvent in a

fume hood. Then, wash it with soap and water. The initial solvent rinse should be collected and

disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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